Cas no 2227919-81-3 (5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole)

• Product Name: 5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole
• CAS No: 2227919-81-3
• MF: C₅H₄BrNOS
• MW: 206.06035900116
• CID: 6220954
• PubChem ID: 165683167
• Update Time: 2025-11-07

5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole
• EN300-1920818
• 5-bromo-2-[(2S)-oxiran-2-yl]-1,3-thiazole
• 2227919-81-3

• Inchi： 1S/C5H4BrNOS/c6-4-1-7-5(9-4)3-2-8-3/h1,3H,2H2/t3-/m0/s1
• InChI Key： YHQUGGISDAEVKL-VKHMYHEASA-N
• SMILES： BrC1=CN=C([C@@H]2CO2)S1

Computed Properties

• Exact Mass: 204.91970g/mol
• Monoisotopic Mass: 204.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole

Comprehensive Overview of 5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole (CAS No. 2227919-81-3)

The compound 5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole (CAS No. 2227919-81-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole ring fused with an epoxide (oxirane) group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to act as a Michael acceptor or participate in ring-opening reactions to form derivatives with enhanced biological activity.

In recent years, the demand for epoxide-containing compounds like 5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole has surged due to their role in developing small-molecule inhibitors and covalent binders. These compounds are pivotal in targeting enzymes and receptors involved in diseases such as cancer and inflammatory disorders. The bromine substituent further enhances its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug design, where researchers seek modular building blocks to optimize drug candidates.

From a synthetic chemistry perspective, CAS No. 2227919-81-3 exemplifies the convergence of stereoselective synthesis and green chemistry. The (2S)-oxirane configuration is critical for chiral specificity, a hot topic in asymmetric catalysis. Laboratories are increasingly adopting flow chemistry and enzymatic methods to produce such epoxides sustainably, addressing environmental concerns while maintaining high yields. This resonates with the broader shift toward sustainable pharmaceutical manufacturing, a key focus in ESG (Environmental, Social, and Governance)-driven R&D.

The agrochemical sector also explores 5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole as a precursor for crop protection agents. Its thiazole moiety is known to confer herbicidal and fungicidal properties, aligning with the industry's push for next-generation pesticides with lower environmental persistence. Innovations like precision agriculture and RNAi-based pesticides further amplify the need for structurally diverse intermediates like this compound.

Analytical characterization of CAS No. 2227919-81-3 typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by chemists troubleshooting purity issues. The compound's stability under various pH conditions is another area of interest, particularly for formulators designing oral dosage forms or topical applications. Such data is often shared on open-access platforms like PubChem or Reaxys, reflecting the collaborative nature of modern chemical research.

In summary, 5-bromo-2-(2S)-oxiran-2-yl-1,3-thiazole represents a nexus of innovation across multiple disciplines. Its versatility in medicinal chemistry, relevance to green synthesis, and applicability in agrochemical development position it as a compound of enduring scientific and industrial value. As research continues to uncover new reactivities and biological profiles, this molecule will likely remain a staple in the toolkit of synthetic and pharmaceutical chemists worldwide.